2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine

• IUPAC Name: [3-(2-methylpyrimidin-4-yl)oxypyrrolidin-1-yl]-(oxan-4-yl)methanone
• InChI: InChI=1S/C15H21N3O3/c1-11-16-6-2-14(17-11)21-13-3-7-18(10-13)15(19)12-4-8-20-9-5-12/h2,6,12-13H,3-5,7-10H2,1H3
• InChI Key: CCXFDCKDMPCCSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)OC2CCN(C2)C(=O)C3CCOCC3
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol
• CAS No.: 2097890-72-5

Description

The compound “2-Methyl-4-{[1-(oxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine” is a complex organic molecule that contains several functional groups and rings, including a pyrrolidine ring, a pyrimidine ring, and an oxane ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine, pyrimidine, and oxane rings. The pyrrolidine ring is a five-membered ring with one nitrogen atom. The pyrimidine ring is a six-membered ring with two nitrogen atoms. The oxane ring, also known as a tetrahydropyran ring, is a six-membered ring with one oxygen atom.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the pyrrolidine ring could potentially undergo reactions at the nitrogen atom or at the carbon atoms of the ring.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carbonyl group and the potential for hydrogen bonding could influence its solubility.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound were to be used as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific information on the compound, it’s difficult to provide a detailed safety profile.

Future Directions

Future research could potentially explore the synthesis, properties, and potential applications of this compound. For example, given the presence of the pyrrolidine and pyrimidine rings, which are common in many biologically active compounds, this compound could potentially be explored for its biological activity.